N-(3-ethylphenyl)-2-(2-oxo-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-ethylphenyl)-2-(2-oxo-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-1-yl)acetamide is a useful research compound. Its molecular formula is C25H23N3O2 and its molecular weight is 397.478. The purity is usually 95%.
BenchChem offers high-quality N-(3-ethylphenyl)-2-(2-oxo-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-ethylphenyl)-2-(2-oxo-4-phenyl-2,3-dihydro-1H-1,5-benzodiazepin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- A study by Nguyen, Bui, and Nguyen (2018) involved the synthesis of a new benzothiazepine’s derivative closely related to the compound , emphasizing the importance of structural analysis in the development of novel compounds (C. T. Nguyen, H. Bui, & D. H. Nguyen, 2018).
Potential Antibacterial and Antifungal Activities
- Akbarzadeh et al. (2012) reported the synthesis of benzodiazepine derivatives similar to the compound , highlighting their evaluation for antibacterial activities, indicating potential applications in antimicrobial research (Roya Akbarzadeh, Tayebeh Amanpour, A. A. Soorki, & A. Bazgir, 2012).
- Incerti et al. (2017) synthesized benzothiazole derivatives and evaluated their antimicrobial activity against various pathogens, providing insights into the potential application of similar compounds in addressing bacterial and fungal infections (M. Incerti, P. Vicini, A. Geronikaki, P. Eleftheriou, Athanasios Tsagkadouras, P. Zoumpoulakis, Ch. Fotakis, A. Ćirić, J. Glamočlija, & M. Soković, 2017).
Chemical Reactivity and Derivative Formation
- Salah, Ahmed, and Hassan (2017) explored the reactivity of benzodiazepine derivatives in forming various heterocyclic substituted compounds, demonstrating the versatility of these compounds in chemical synthesis (H. Salah, Eman A. Ahmed, & M. Hassan, 2017).
Novel Synthesis Methods and Evaluation
- Khalaj, Pirali, Matloubi, and Dowlatabadi (2001) presented a novel synthesis method for benzodiazepine carboxamides, emphasizing efficient and environmentally friendly synthesis approaches that could be applicable to similar compounds (A. Khalaj, M. Pirali, H. Matloubi, & R. Dowlatabadi, 2001).
Applications in Imaging and Diagnostic Techniques
- Yui et al. (2010) researched benzodiazepine derivatives in PET imaging, particularly in visualizing translocator protein expression in infarcted brains, suggesting the use of similar compounds in medical imaging and diagnostics (Joji Yui, J. Maeda, K. Kumata, K. Kawamura, Kazuhiko Yanamoto, A. Hatori, Tomoteru Yamasaki, N. Nengaki, M. Higuchi, & Ming-Rong Zhang, 2010).
properties
IUPAC Name |
N-(3-ethylphenyl)-2-(2-oxo-4-phenyl-3H-1,5-benzodiazepin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O2/c1-2-18-9-8-12-20(15-18)26-24(29)17-28-23-14-7-6-13-21(23)27-22(16-25(28)30)19-10-4-3-5-11-19/h3-15H,2,16-17H2,1H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCBCVTZEWISASJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)CN2C(=O)CC(=NC3=CC=CC=C32)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.